Cas no 2172511-16-7 (4-(N-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid)

• Product Name: 4-(N-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid
• CAS No: 2172511-16-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6469456
• PubChem ID: 165533886
• Update Time: 2025-06-23

4-(N-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(N-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid
• 2172511-16-7
• 4-(N-ethyl-2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)butanoic acid
• EN300-1569259

• Inchi： 1S/C28H34N2O5/c1-2-30(16-7-13-26(32)33)25(31)17-28(14-8-15-28)19-29-27(34)35-18-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,24H,2,7-8,13-19H2,1H3,(H,29,34)(H,32,33)
• InChI Key： ALRNZBIOQODKMV-UHFFFAOYSA-N
• SMILES： O=C(CC1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)N(CC)CCCC(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-(N-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid

Introduction to 4-(N-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid (CAS No. 2172511-16-7)

4-(N-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid, identified by its CAS number 2172511-16-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl moiety, a fluorenylmethoxycarbonyl (Fmoc) group, and an amide linkage. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its biological activity and potential therapeutic applications.

The structural complexity of 4-(N-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid makes it a subject of interest for researchers exploring novel drug candidates. The Fmoc group, commonly used in peptide synthesis, suggests potential applications in modulating protein-protein interactions or serving as a precursor in the development of peptidomimetics. Additionally, the cyclobutyl ring introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. These features collectively position this compound as a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of small molecules that can interact with biological targets in unique ways. The fluorenylmethoxycarbonyl moiety, in particular, has been extensively studied for its ability to enhance the solubility and stability of peptide-based drugs. This has led to its incorporation into various therapeutic agents designed to target receptors, enzymes, and other critical biological pathways. The acetamido and butanoic acid functional groups further contribute to the compound's versatility, allowing for modifications that could fine-tune its pharmacokinetic properties.

One of the most compelling aspects of 4-(N-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid is its potential as a scaffold for structure-based drug design. The cyclobutyl ring provides a stable core around which other functional groups can be strategically positioned to maximize interactions with biological targets. This approach has been successful in the development of several high-profile drugs that have demonstrated efficacy in preclinical and clinical studies. The ability to modify this compound at multiple sites offers researchers a rich palette of possibilities for optimizing its biological activity.

The pharmaceutical industry is increasingly leveraging computational methods and high-throughput screening techniques to identify promising drug candidates. These methods have accelerated the discovery process significantly, allowing researchers to evaluate thousands of compounds in a fraction of the time previously required. Given its complex structure and diverse functional groups, 4-(N-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid is well-suited for such approaches, enabling rapid assessment of its potential as a therapeutic agent.

Recent advancements in synthetic chemistry have also played a crucial role in making complex molecules like this one more accessible for research purposes. Techniques such as solid-phase synthesis and flow chemistry have improved efficiency and scalability, allowing for larger quantities of material to be produced with greater precision. This has been particularly beneficial for compounds that require multiple steps and sensitive handling conditions.

The biological activity of 4-(N-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid remains an area of active investigation. Preliminary studies suggest that it may exhibit properties relevant to diseases such as cancer, inflammation, and neurological disorders. The ability of this compound to modulate key biological pathways could make it a valuable tool for developing new treatments targeting these conditions.

In conclusion, 4-(N-ethyl-2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)butanoic acid (CAS No. 2172511-16-7) represents an exciting opportunity for researchers in the pharmaceutical field. Its intricate structure, combined with its potential biological activity, positions it as a promising candidate for further exploration. As research continues to uncover new applications for this compound, it is likely that it will play an important role in the development of next-generation therapeutics.